Cas no 946234-78-2 (N-(2-methylpropyl)-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide)

• Product Name: N-(2-methylpropyl)-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide
• CAS No: 946234-78-2
• MF: C₁₈H₂₁N₅O₂
• MW: 339.391643285751
• CID: 6450984
• Update Time: 2025-07-29

N-(2-methylpropyl)-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylpropyl)-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide
• N-(2-methylpropyl)-3-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)propanamide

• Inchi： 1S/C18H21N5O2/c1-13(2)10-19-16(24)8-9-22-12-20-17-15(18(22)25)11-21-23(17)14-6-4-3-5-7-14/h3-7,11-13H,8-10H2,1-2H3,(H,19,24)
• InChI Key： HMUMZPOSOHLSSW-UHFFFAOYSA-N
• SMILES： C(NCC(C)C)(=O)CCN1C=NC2N(C3=CC=CC=C3)N=CC=2C1=O

Additional information on N-(2-methylpropyl)-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}propanamide

N-(2-methylpropyl)-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}propanamide

The compound with CAS No. 946234-78-2, named N-(2-methylpropyl)-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}propanamide, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their versatile biological activities and structural diversity. The molecule's structure incorporates a pyrazolo[3,4-d]pyrimidine core, a propanamide group, and a phenyl substituent, making it a promising candidate for drug development.

Recent studies have highlighted the importance of pyrazolopyrimidines in targeting various biological pathways. For instance, researchers have demonstrated that such compounds can modulate key enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The presence of the phenyl group in this compound enhances its lipophilicity, which is crucial for improving bioavailability and pharmacokinetic properties. Additionally, the propanamide moiety contributes to hydrogen bonding capabilities, further enhancing the molecule's ability to interact with biological targets.

The synthesis of N-(2-methylpropyl)-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}propanamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The construction of the pyrazolo[3,4-d]pyrimidine core typically requires careful control of reaction conditions to ensure regioselectivity and yield. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process. These methods not only improve efficiency but also reduce the environmental footprint of the synthesis.

From an applications perspective, this compound has shown potential as a lead molecule in drug discovery programs targeting chronic inflammatory diseases. Preclinical studies suggest that it exhibits potent anti-inflammatory activity by inhibiting key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its ability to modulate the activity of nuclear factor-kappa B (NF-kB), a central regulator of inflammation and immune responses, underscores its therapeutic potential.

In terms of structural modifications to enhance its pharmacological properties, researchers have explored substituent effects on the pyrazolo[3,4-d]pyrimidine ring. For example, introducing electron-withdrawing groups at specific positions has been shown to increase binding affinity to target proteins. These findings emphasize the importance of rational drug design in optimizing the therapeutic profile of such compounds.

Looking ahead, ongoing research is focused on understanding the molecular mechanisms underlying the biological activity of this compound. Advanced computational methods such as molecular docking and dynamics simulations are being utilized to predict binding modes and identify potential off-target effects. Additionally, efforts are underway to evaluate its safety profile through in vitro toxicity assays and animal models.

In conclusion,N-(2-methylpropyl)-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}propanamide represents a cutting-edge molecule with significant potential in therapeutic development. Its unique structure and promising biological activities make it a valuable addition to the arsenal of tools available for addressing unmet medical needs.